Cas no 1780343-59-0 (tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate
• CAS No: 1780343-59-0
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 6231795
• PubChem ID: 82665330
• Update Time: 2025-10-20

tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate
• EN300-1879017
• 1780343-59-0

• Inchi： 1S/C13H25N3O2/c1-13(2,3)18-12(17)16-8-4-5-10(9-16)6-7-11(14)15/h10H,4-9H2,1-3H3,(H3,14,15)
• InChI Key： PWSXKDKQBFDDRI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC(=N)N)C1)=O

Computed Properties

• Exact Mass: 255.19467705g/mol
• Monoisotopic Mass: 255.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate (CAS No. 1780343-59-0)

The compound tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate (CAS No. 1780343-59-0) is a highly specialized chemical intermediate gaining attention in pharmaceutical and organic synthesis research. With its unique molecular structure featuring a piperidine core and carbamimidoyl functional group, this compound serves as a versatile building block for drug discovery and medicinal chemistry applications. Its tert-butyl carboxylate protection enhances stability during synthetic processes, making it particularly valuable for multi-step organic transformations.

Recent trends in chemical research highlight growing interest in piperidine derivatives like this compound, as evidenced by increasing searches for "piperidine-based drug synthesis" and "protected amine intermediates" across scientific databases. The presence of both carbamimidoylethyl and Boc-protected amine functionalities in this molecule allows for diverse chemical modifications, addressing current research needs in developing novel therapeutic agents. Analytical techniques such as HPLC purity analysis and mass spectrometry characterization are typically employed to verify the quality of this compound, topics frequently searched by quality control specialists.

The synthetic utility of 1780343-59-0 extends to several cutting-edge applications in medicinal chemistry. Researchers particularly value its potential in creating enzyme inhibitors and receptor modulators, with many published studies focusing on its incorporation into bioactive molecules. The compound's structural features align well with current pharmaceutical design strategies emphasizing molecular diversity and targeted drug delivery systems. These aspects contribute to its growing prominence in scientific literature and patent applications related to small molecule therapeutics development.

From a chemical properties perspective, tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate demonstrates excellent compatibility with various organic solvents, a characteristic frequently investigated in "solubility parameter studies" searches. Its stability profile under different pH conditions makes it suitable for diverse synthetic environments, while the Boc protecting group allows for selective deprotection when needed. These attributes have led to increased adoption in parallel synthesis and combinatorial chemistry approaches that dominate modern drug discovery workflows.

Quality specifications for this compound typically include stringent requirements for chemical purity (>98% by HPLC) and structural confirmation by NMR spectroscopy, reflecting the pharmaceutical industry's exacting standards. The growing demand for well-characterized intermediates like 1780343-59-0 correlates with increased searches for "pharmaceutical-grade intermediates" and "GMP-compliant synthesis" in chemical manufacturing contexts. Proper handling and storage conditions, including protection from moisture and temperature control, ensure optimal performance in downstream applications.

Emerging research directions utilizing this compound include its incorporation into peptidomimetic structures and bioisosteric replacements in drug design, topics generating significant interest in medicinal chemistry forums. The compound's molecular architecture enables exploration of novel structure-activity relationships, particularly in central nervous system targets and metabolic pathway modulation. These applications align with current pharmaceutical industry priorities reflected in search trends for "CNS drug scaffolds" and "metabolic enzyme inhibitors."

Analytical challenges associated with tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate often involve precise quantification of its stereochemical purity and detection of potential process-related impurities, subjects frequently discussed in analytical chemistry circles. Advanced techniques like chiral HPLC and LC-MS/MS have become essential tools for thorough characterization, addressing the compound's quality control requirements in pharmaceutical development pipelines.

The commercial availability of 1780343-59-0 from specialty chemical suppliers has expanded significantly in recent years, responding to growing demand from research institutions and pharmaceutical developers. This trend mirrors increased searches for "custom synthesis services" and "bulk research chemicals" across procurement platforms. The compound's pricing structure and supply chain considerations often reflect its classification as a high-value intermediate in complex synthetic routes.

Future prospects for this compound appear promising, with potential applications extending into bioconjugation chemistry and prodrug development strategies. The scientific community's ongoing exploration of piperidine pharmacophores ensures continued relevance for derivatives like tert-butyl 3-(2-carbamimidoylethyl)piperidine-1-carboxylate in drug discovery programs. As research into targeted therapies and precision medicine advances, the demand for such well-defined synthetic intermediates is expected to grow correspondingly.